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An In-depth Technical Guide to Butyl Oleate as a Fatty Acid Ester in Biochemical Research

Introduction
Butyl oleate (C₂₂H₄₂O₂) is the fatty acid ester formed from the condensation of oleic acid and

n-butanol. As a monounsaturated omega-9 fatty acid ester, it is a versatile molecule with

applications spanning various industries, including cosmetics, lubricants, and plastics. In the

realms of biochemical research and drug development, butyl oleate serves as a valuable

excipient, a tool for modeling physiological conditions, and a component in advanced drug

delivery systems.

This technical guide provides a comprehensive overview of butyl oleate for researchers,

scientists, and drug development professionals. It covers its core physicochemical properties,

synthesis methodologies, and key applications in biochemical research, supported by detailed

experimental protocols and visual workflows.

Physicochemical and Quantitative Data
Butyl oleate is a light-colored, oily liquid at room temperature with a mild, fatty odor. It is

insoluble in water but miscible with alcohols, ethers, and mineral oils. Key quantitative data are

summarized in Table 1 for easy reference.

Table 1: Physicochemical Properties of Butyl Oleate
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Property Value Source(s)

Molecular Formula C₂₂H₄₂O₂

Molecular Weight 338.57 - 338.6 g/mol

CAS Number 142-77-8

Appearance Colorless to pale yellow liquid

Density 0.8704 g/cm³ (at 15 °C)

Melting Point -26.4 °C

Boiling Point 228 °C (at 15 mm Hg)

Flash Point >180 °C (>356 °F)

Solubility
Insoluble in water; Soluble in

alcohol

Refractive Index 1.447 - 1.449

Iodine Value 72 - 77 g I₂/100g

Saponification Value 164 - 167 mg KOH/g

Synthesis of Butyl Oleate
Butyl oleate is primarily synthesized through the esterification of oleic acid with n-butanol. This

reaction can be catalyzed by chemical agents or, increasingly, by enzymes for a more

sustainable and specific process.

Chemical Synthesis
The traditional method involves heating oleic acid and butanol in the presence of an acid

catalyst, such as sulfuric acid or p-toluenesulfonic acid, at temperatures between 100-150 °C.

Another approach utilizes ionic liquids as catalysts, which can lead to high yields (e.g., 95.2%)

under controlled conditions.

Enzymatic Synthesis (Biocatalysis)
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Enzymatic synthesis is a greener alternative that proceeds under milder reaction conditions,

offering high specificity and reducing by-product formation. Lipases, such as those from

Rhizomucor miehei or Penicillium corylophilum, are commonly used biocatalysts. The reaction

is typically carried out in a solvent-free system or in an organic solvent like n-heptane to shift

the equilibrium towards ester formation. Studies have shown that yields can approach 100%

within 30 minutes in microreactors or within 12-48 hours in batch systems, depending on the

specific setup and water activity.
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Caption: Generalized workflow for the synthesis and purification of butyl oleate.
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Applications in Biochemical and Pharmaceutical
Research
Butyl oleate's utility in research is primarily derived from its properties as a lipid-based

excipient and as a source of oleic acid for in vitro and in vivo studies.

Pharmaceutical Excipient: It is used as an emollient, solvent, and plasticizer in topical and

aerosol formulations. Its hydrophobic nature and skin-feel make it suitable for creams and

lotions.

Percutaneous Absorption Enhancer: Butyl oleate can disrupt the lipid structure of the

stratum corneum, thereby increasing the skin permeation and bioavailability of various drugs,

including corticosteroids like betamethasone and NSAIDs like ketorolac.

Drug Delivery Systems: As a fatty acid ester, it is a component in lipid-based drug delivery

systems, such as self-emulsifying drug delivery systems (SEDDS) and nanostructured lipid

carriers (NLCs), which can improve the solubility and oral bioavailability of poorly water-

soluble drugs.

Cell Culture and Disease Modeling: Oleic acid, the precursor to butyl oleate, is widely used

in cell culture to study lipid metabolism and lipotoxicity. Scientists use oleate to induce a fatty

liver phenotype in hepatocytes to test the efficacy of antioxidant compounds. In pancreatic β-

cells, oleate has been shown to have protective effects against the toxicity induced by

saturated fatty acids (e.g., palmitate) by modulating key cellular signaling pathways.

Oleate-Modulated Signaling Pathways
As a direct precursor, butyl oleate can be hydrolyzed by cellular esterases to release oleic

acid, which is known to influence critical signaling pathways. Understanding these pathways is

crucial for researchers using butyl oleate or oleic acid in their experimental models.

Autophagy Regulation: In pancreatic β-cells, oleate stimulates autophagic flux, a key cellular

process for clearing damaged organelles and protein aggregates. This occurs independently

of the common mTOR nutrient-sensing pathway. Instead, oleate reduces cellular cAMP

levels, which modulates the activity of EPAC2 (Exchange protein directly activated by cAMP

2), a key regulator of autophagy.
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Caption: Oleate stimulates autophagy in β-cells by reducing cAMP levels.

ER Stress Response: Saturated fatty acids like palmitate are known to induce endoplasmic

reticulum (ER) stress, which can lead to apoptosis (lipotoxicity). Oleate counteracts this

effect by activating pro-survival pathways of the ER stress response. It promotes the

expression of proteins involved in protein folding and antioxidant defense, thereby protecting

cells from palmitate-induced damage.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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